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Compound of Interest

Compound Name: Dimethyl methoxymalonate

Cat. No.: B1293964 Get Quote

Dimethyl Methoxymalonate: A Technical
Overview of its Physical Properties
For Researchers, Scientists, and Drug Development Professionals

Dimethyl methoxymalonate is a versatile reagent in organic synthesis, valued for its role in

the creation of more complex molecular architectures. An understanding of its physical

properties is fundamental for its safe handling, application in chemical reactions, and for

purification processes. This technical guide provides an in-depth look at the core physical

characteristics of dimethyl methoxymalonate, with a focus on its melting and boiling points.

Core Physical Properties
The physical state and thermal behavior of dimethyl methoxymalonate are critical parameters

for its use in a laboratory or industrial setting. At room temperature, it exists as a clear,

colorless to pale yellow liquid.[1] Key physical data are summarized in the table below for ease

of reference.
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Physical Property Value Notes

Melting Point 11-12 °C[1]
Exists as a liquid at standard

room temperature.

Boiling Point 96-97 °C[1][2]
At a reduced pressure of 8.3

mmHg.

~238-240 °C[1]
Estimated at atmospheric

pressure.

110 °C[3]
At a reduced pressure of 16

mmHg.

Density 1.18 g/cm³[1] Denser than water.

Refractive Index 1.4225-1.4245[1][2]

Flash Point 105-107 °C[1][2]
Important for safety and

handling protocols.

Molecular Formula C₆H₁₀O₅[1]

Molecular Weight ~162.14 g/mol [1]

Experimental Protocols
Detailed experimental protocols for the determination of the melting and boiling points of

dimethyl methoxymalonate are not extensively described in the publicly available literature.

However, these properties are typically determined using standard laboratory techniques.

Melting Point Determination: The melting point is generally determined by methods such as

capillary melting point apparatus. A small, powdered sample of the solidified material is packed

into a capillary tube and heated at a controlled rate. The temperature range over which the

substance transitions from a solid to a liquid is recorded as the melting point.

Boiling Point Determination: The boiling point, particularly at reduced pressures, is determined

by vacuum distillation. The substance is heated in a distillation apparatus connected to a

vacuum pump. The temperature at which the liquid boils and its vapor pressure equals the
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pressure of the system is recorded as the boiling point at that specific pressure. The boiling

point at atmospheric pressure can be extrapolated from data obtained at reduced pressures.

Synthesis and Utility
Dimethyl methoxymalonate is a valuable intermediate in organic synthesis. One of its

preparatory routes involves dimethyl malonate as a starting material. Its utility extends to the

synthesis of various heterocyclic compounds and other complex organic molecules.

General Synthesis Pathway Involving Dimethyl Methoxymalonate
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Caption: A simplified diagram illustrating the role of dimethyl methoxymalonate as a key

intermediate in organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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